Cas no 5769-08-4 (trans-4-Phenylcyclohexylamine hydrochloride)

trans-4-Phenylcyclohexylamine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Phenyl-cyclohexylamine hydrochloride
- 4-phenylcyclohexan-1-amine hydrochloride
- cis-4-phenyl-cyclohexylamine hydrochloride
- trans-4-Phenylcyclohexylamine hydrochloride
- trans-4-phenyl-cyclohexylamine hydrochloride
- 4-Fenilcicloesilammina clorhidrato trans [Italian]
- Cyclohexanamine, 4-phenyl-, hydrochloride, trans-
- Cyclohexylamine, 4-phenyl-, hydrochloride, trans-
- NIOSH/GX1771600
- 4-phenyl
-
- MDL: MFCD01735262
- Inchi: 1S/C12H17N.ClH/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10;/h1-5,11-12H,6-9,13H2;1H
- InChI Key: QVXHKOSLFZUMHB-UHFFFAOYSA-N
- SMILES: Cl.NC1CCC(C2C=CC=CC=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 141
- Topological Polar Surface Area: 26
trans-4-Phenylcyclohexylamine hydrochloride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1690S-1g |
trans-4-Phenyl-cyclohexylamine hydrochloride |
5769-08-4 | 96% | 1g |
11702.99CNY | 2021-05-07 | |
eNovation Chemicals LLC | D968101-50mg |
trans-4-Phenyl-cyclohexylamine hydrochloride |
5769-08-4 | 95% | 50mg |
$340 | 2024-07-28 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1411942-500mg |
trans-4-Phenyl-cyclohexylamine hydrochloride |
5769-08-4 | 98% | 500mg |
¥8403.00 | 2024-05-08 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1411942-50mg |
trans-4-Phenyl-cyclohexylamine hydrochloride |
5769-08-4 | 98% | 50mg |
¥2043.00 | 2024-05-08 | |
eNovation Chemicals LLC | D968101-100mg |
trans-4-Phenyl-cyclohexylamine hydrochloride |
5769-08-4 | 95% | 100mg |
$455 | 2025-02-21 | |
eNovation Chemicals LLC | D968101-5g |
trans-4-Phenyl-cyclohexylamine hydrochloride |
5769-08-4 | 95% | 5g |
$6715 | 2025-02-21 | |
eNovation Chemicals LLC | D968101-250mg |
trans-4-Phenyl-cyclohexylamine hydrochloride |
5769-08-4 | 95% | 250mg |
$665 | 2025-02-21 | |
eNovation Chemicals LLC | D968101-100mg |
trans-4-Phenyl-cyclohexylamine hydrochloride |
5769-08-4 | 95% | 100mg |
$455 | 2025-02-21 | |
eNovation Chemicals LLC | D968101-500mg |
trans-4-Phenyl-cyclohexylamine hydrochloride |
5769-08-4 | 95% | 500mg |
$1095 | 2024-07-28 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R1690S-5g |
trans-4-Phenyl-cyclohexylamine hydrochloride |
5769-08-4 | 96% | 5g |
41384.47CNY | 2021-05-07 |
trans-4-Phenylcyclohexylamine hydrochloride Related Literature
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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2. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Taeil Shin,Minjun Kim,Younjae Jung,Sung June Cho,Hyunwoo Kim,Hyunjoon Song Chem. Commun., 2020,56, 14404-14407
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Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
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Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
Additional information on trans-4-Phenylcyclohexylamine hydrochloride
Trans-4-Phenylcyclohexylamine Hydrochloride: A Comprehensive Overview
Trans-4-phenylcyclohexylamine hydrochloride, with the CAS number 5769-08-4, is a significant compound in the field of organic chemistry and pharmacology. This compound is a hydrochloride salt of trans-4-phenylcyclohexylamine, which is a bicyclic amine with a phenyl group attached to the cyclohexane ring. The compound has garnered attention due to its unique chemical properties and potential applications in drug development and materials science.
The structure of trans-4-phenylcyclohexylamine hydrochloride consists of a cyclohexane ring with a phenyl group at the 4-position and an amine group at the 1-position. The trans configuration refers to the spatial arrangement of these substituents, where the phenyl and amine groups are on opposite sides of the ring. This stereochemistry plays a crucial role in determining the compound's physical and chemical properties, as well as its biological activity.
Recent studies have highlighted the importance of trans-4-phenylcyclohexylamine hydrochloride in drug design. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the development of antidepressants and analgesics. The compound's ability to interact with various biological targets, such as serotonin receptors, makes it a valuable tool in pharmacological research.
In terms of synthesis, trans-4-phenylcyclohexylamine hydrochloride can be prepared through several routes. One common method involves the alkylation of cyclohexanamine with bromobenzene, followed by acidification to obtain the hydrochloride salt. Another approach utilizes Stille coupling reactions to introduce the phenyl group onto the cyclohexane ring, ensuring high stereoselectivity. These synthetic strategies have been optimized to improve yield and purity, making them suitable for large-scale production.
The physical properties of trans-4-phenylcyclohexylamine hydrochloride are well-documented. It is a white crystalline solid with a melting point around 210°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as ethanol and dichloromethane. Its stability under various conditions has been tested, showing minimal degradation when stored under dry and cool conditions.
The application of trans-4-phenylcyclohexylamine hydrochloride extends beyond pharmaceuticals. It has been investigated for its role in materials science, particularly in the synthesis of advanced polymers and nanomaterials. For instance, researchers have used this compound as a building block for self-assembling peptides and supramolecular structures, which hold promise for applications in drug delivery systems and tissue engineering.
In conclusion, trans-4-phenylcyclohexylamine hydrochloride, CAS No. 5769-08-4, is a versatile compound with significant potential in multiple fields. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development.
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